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Compound of Interest

Compound Name: Dapansutrile

Cat. No.: B1669814 Get Quote

Essential Safety and Handling Guide for
Dapansutrile
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Dapansutrile. Adherence to these procedures is vital

for ensuring a safe laboratory environment.

Hazard Identification and Physicochemical
Properties
Dapansutrile is a β-sulfonyl nitrile compound and a potent, orally active, and selective NLRP3

inflammasome inhibitor.[1][2] While it has shown a good safety profile in clinical trials, the pure

substance presents hazards that require careful management in a laboratory setting.[3]

Hazard Summary:

According to safety data sheets, Dapansutrile is classified as:

Harmful if swallowed, in contact with skin, or if inhaled.[4]

Causes skin irritation and serious eye irritation.

May cause respiratory irritation.
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Physicochemical Data:

Property Value Source

Molecular Formula C₄H₇NO₂S [2]

Molecular Weight 133.17 g/mol [4]

Appearance White to off-white solid N/A

Solubility

DMSO: ≥ 100 mg/mLEthanol:

2.66 mg/mL (20 mM)PBS (pH

7.2): 3 mg/mL

[5][6]

Storage

Powder: -20°C for 3 years, 4°C

for 2 years.In solvent: -80°C

for 6 months, -20°C for 1

month.

[1][7]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Dapansutrile to minimize exposure.

The following table outlines the required PPE for various laboratory activities.
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Activity
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing/Aliquoti

ng Powder

Safety goggles

with side-shields

Chemical-

resistant gloves

(e.g., Nitrile)

Long-sleeved lab

coat

NIOSH-approved

respirator (e.g.,

N95) inside a

chemical fume

hood

Preparing

Solutions

Safety goggles

with side-shields

or face shield

Chemical-

resistant gloves

Long-sleeved lab

coat

Work within a

certified chemical

fume hood

In Vitro/Cell-

based Assays
Safety glasses

Chemical-

resistant gloves
Lab coat

Not generally

required if

handling dilute

solutions in a

biosafety cabinet

Animal Dosing

(Oral)
Safety glasses

Chemical-

resistant gloves
Lab coat

Not generally

required, but

handle with care

to avoid

aerosolization

Waste Disposal
Safety goggles

with side-shields

Chemical-

resistant gloves
Lab coat

As required by

the specific

disposal

procedure

Procedural Guidance for Safe Handling
Adherence to standard operating procedures is critical. The following workflow outlines the key

steps for safely handling Dapansutrile in a laboratory setting.
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Diagram 1: Dapansutrile Handling Workflow
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Caption: Workflow for the safe handling of Dapansutrile.
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Experimental Protocols:

Stock Solution Preparation (Example): To prepare a 100 mM stock solution in DMSO:

Ensure all work is performed in a chemical fume hood.

Weigh out 13.32 mg of Dapansutrile powder.

Add 1 mL of fresh, anhydrous DMSO.

Vortex or sonicate gently until the solid is completely dissolved.

Store the stock solution at -20°C for up to one month or -80°C for up to six months.[1][7]

Spill and Emergency Procedures
Immediate and appropriate action is required in the event of a spill or exposure.
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Incident Procedure

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

occurs.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[4][7]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide artificial respiration. Seek

immediate medical attention.[4]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water if the person is conscious. Seek

immediate medical attention.[4][7]

Minor Spill (Solid)

Gently sweep up the material, avoiding dust

generation. Place in a sealed container for

disposal. Clean the area with a suitable

decontaminating agent.

Minor Spill (Liquid)

Absorb the spill with an inert material (e.g.,

vermiculite, sand). Place in a sealed container

for disposal. Clean the area with a suitable

decontaminating agent.[7]

Major Spill

Evacuate the area and prevent entry. Contact

your institution's Environmental Health and

Safety (EHS) department immediately.

Disposal Plan
All waste containing Dapansutrile must be treated as hazardous chemical waste.

Operational Plan:
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Segregation: Keep solid and liquid waste streams separate.

Solid Waste: Contaminated PPE (gloves, disposable lab coats), weigh boats, and

consumables.

Liquid Waste: Unused or spent solutions containing Dapansutrile.

Sharps: Needles and syringes used for animal dosing must be placed in a designated

sharps container.

Containment: All waste must be collected in clearly labeled, sealed, and appropriate

hazardous waste containers.

Disposal: Contact your institution's EHS office to arrange for the pickup and disposal of

hazardous waste.[8] Disposal of investigational drugs must comply with institutional and

federal guidelines, which typically involve incineration by a licensed facility.[8] Do not dispose

of Dapansutrile down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling
Dapansutrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669814#personal-protective-equipment-for-
handling-dapansutrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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